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Compound of Interest

Compound Name: SRT 1720 dihydrochloride

cat. No.: 88084337

Technical Support Center: SRT1720

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term stability and effective use of
SRT1720 stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing SRT1720 stock solutions?

Al: The most commonly recommended solvent for preparing SRT1720 stock solutions is
dimethyl sulfoxide (DMSO).[1][2][3][4][5][6] It is crucial to use a fresh, high-purity, anhydrous
grade of DMSO, as its hygroscopic nature can significantly impact the solubility of SRT1720.[1]

[3][6]

Q2: What are the recommended storage conditions and long-term stability of SRT1720 stock
solutions?

A2: For long-term stability, SRT1720 stock solutions should be aliquoted to avoid repeated
freeze-thaw cycles and stored at low temperatures.[1][3] Specific storage recommendations
from various suppliers are summarized in the table below.

Q3: Can | store SRT1720 stock solutions at -20°C?

A3: Yes, storage at -20°C is an option, but the stability period is generally shorter compared to
storage at -80°C. Depending on the supplier, stock solutions in DMSO may be stable for 1 to 6
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months at -20°C.[1][3]
Q4: Is it necessary to aliquot my SRT1720 stock solution?

A4: Yes, it is highly recommended to aliquot the stock solution into single-use volumes.[1][3]
This practice prevents product inactivation that can result from repeated freeze-thaw cycles.[1]

[3]
Q5: What should | do if | observe precipitation in my SRT1720 stock solution?

Ab5: If precipitation occurs, you can gently warm the tube at 37°C for 10 minutes and/or use an
ultrasonic bath to aid in redissolving the compound.[7] If precipitation is observed during the
preparation of working solutions for in vivo experiments, heating and/or sonication can also be
used.[1]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Difficulty Dissolving SRT1720

1. Suboptimal solvent quality
(e.g., old or wet DMSO).2.
Insufficient mixing.3.
Compound has precipitated

out of solution.

1. Use fresh, anhydrous grade
DMSO.[3][6]2. Vortex or
sonicate the solution to ensure
thorough mixing.[1][4]3. Gently
warm the solution at 37°C
and/or sonicate to redissolve

the precipitate.[7]

Precipitation in Working

Solution

1. The concentration of
SRT1720 exceeds its solubility
in the final buffer.2. The
working solution was not

prepared freshly.

1. Ensure the final
concentration is within the
solubility limits for the chosen
solvent system. For in vivo
studies, consider using co-
solvents like PEG300 and
Tween-80 to improve solubility.
[1]2. For in vivo experiments, it
is recommended to prepare
the working solution fresh on

the day of use.[1]

Inconsistent or No Biological
Effect

1. Inactive compound due to
improper storage or multiple
freeze-thaw cycles.2. Incorrect
dosage or concentration.3.
SRT1720 may not be a direct
activator of SIRT1 under all

experimental conditions.

1. Ensure stock solutions are
stored correctly at -80°C and
aliquoted to avoid degradation.
[1][3]2. Verify the final
concentration of SRT1720 in
your assay. The ECso for
SIRT1 activation is
approximately 0.16 uM.[2][5]3.
Be aware that some studies
suggest SRT1720's activation
of SIRT1 is dependent on the
substrate used, particularly

those with a fluorophore tag.[8]

[9]

Cell Toxicity Observed

1. High concentrations of
SRT1720.2. High

1. Higher concentrations of
SRT1720 (e.g., 15 uM) have
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concentration of DMSO in the

final culture medium.

been shown to cause a
modest decrease in cell
viability.[3][10] Perform a dose-
response curve to determine
the optimal non-toxic
concentration for your cell
type.2. Ensure the final
concentration of DMSO in the
cell culture medium is at a non-
toxic level, typically below
0.1%.

Data Presentation

Table 1: Summary of Long-Term Stability Data for SRT1720 Stock Solutions

Storage - .
Solvent Stability Period Source(s)
Temperature
DMSO -80°C 1 year [11[3114]
DMSO -20°C 6 months [1]
DMSO -80°C 6 months [6]
DMSO -20°C 1 month [3][6]

Experimental Protocols

Protocol for Preparation of SRT1720 Stock Solution

e Materials:
o SRT1720 powder
o Anhydrous, high-purity DMSO

o Sterile microcentrifuge tubes or cryovials
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o Vortex mixer and sonicator

e Procedure:

1. Allow the SRT1720 powder vial to equilibrate to room temperature before opening to
prevent condensation.

2. Calculate the volume of DMSO required to achieve the desired stock concentration (e.g.,
10 mM). Refer to the manufacturer's datasheet for the specific molecular weight of your
batch.

3. Add the calculated volume of fresh DMSO to the vial of SRT1720 powder.

4. Vortex the solution thoroughly to dissolve the compound. If necessary, use an ultrasonic
bath to aid dissolution.[4]

5. Once fully dissolved, aliquot the stock solution into single-use, sterile tubes.
6. Store the aliquots at -80°C for long-term storage (up to 1 year).[1][3][4]

Mandatory Visualizations
Signaling Pathway
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Caption: SRT1720 activates SIRT1, leading to downstream effects on key cellular pathways.
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Caption: General experimental workflow for using SRT1720 stock solutions in cell-based
assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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